Cas no 23202-76-8 (((R)-2,3-Dihydroxy-propyl)-alpha-D-galactopyranosid)

((R)-2,3-Dihydroxy-propyl)-alpha-D-galactopyranosid structure
23202-76-8 structure
Product Name:((R)-2,3-Dihydroxy-propyl)-alpha-D-galactopyranosid
CAS No:23202-76-8
MF:C9H18O8
MW:254.234424114227
CID:2058773
PubChem ID:91850365
Update Time:2025-04-21

((R)-2,3-Dihydroxy-propyl)-alpha-D-galactopyranosid Chemical and Physical Properties

Names and Identifiers

    • ((R)-2,3-Dihydroxy-propyl)-alpha-D-galactopyranosid
    • ((R)-2,3-dihydroxy-propyl)-alpha-D-galactopyranoside
    • 1-O-D-glycerol alpha-D-galactoside
    • D-isofloridoside
    • isofloridoside
    • (2S,3R,4S,5R,6R)-2-[(2R)-2,3-dihydroxypropoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
    • CHEBI:148606
    • WURCS=2.0/2,2,1/[h2h][a2112h-1a_1-5]/1-2/a1-b1
    • CS-0370190
    • 23202-76-8
    • HY-N10176
    • 3-O-alpha-D-galactosyl-sn-glycerol
    • (2R)-2,3-dihydroxypropyl alpha-D-galactopyranoside
    • DA-62922
    • Inchi: 1S/C9H18O8/c10-1-4(12)3-16-9-8(15)7(14)6(13)5(2-11)17-9/h4-15H,1-3H2/t4-,5-,6+,7+,8-,9+/m1/s1
    • InChI Key: NHJUPBDCSOGIKX-XIBIAKPJSA-N
    • SMILES: O1[C@@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)O)OC[C@@H](CO)O

Computed Properties

  • Exact Mass: 254.10016753g/mol
  • Monoisotopic Mass: 254.10016753g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.4
  • Topological Polar Surface Area: 140Ų
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